2-(2-methoxyphenoxy)-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C20H25N3O3/c1-25-18-4-2-3-5-19(18)26-15-20(24)22-14-16-8-12-23(13-9-16)17-6-10-21-11-7-17/h2-7,10-11,16H,8-9,12-15H2,1H3,(H,22,24)
• InChI Key: INOPRJIQQMPHKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NCC2CCN(CC2)C3=CC=NC=C3
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol

Description

2-(2-methoxyphenoxy)-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)acetamide, also known as MPMPA, is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields.

Scientific Research Applications

Pyridine Derivatives as Insecticides

Pyridine derivatives have been synthesized and tested for their insecticidal activities. One study focused on the synthesis of several pyridine derivatives and their toxicity against the cowpea aphid. One compound exhibited insecticidal activity approximately four times that of acetamiprid, a well-known insecticide. This suggests that similar compounds, including those with the pyridinyl piperidinyl structure, may have potential applications in developing new insecticides with enhanced efficacy (Bakhite et al., 2014).

Pharmacological Applications

Compounds with structures similar to "2-(2-methoxyphenoxy)-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)acetamide" have been explored for various pharmacological applications. For instance, derivatives of pyridazino(4,5-b)indole-1-acetamide have shown a range of activities, including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic effects. These findings indicate the potential for such compounds to be developed into drugs targeting multiple health conditions (Habernickel, 2002).

Synthesis of Unconventional Piperidines

The synthesis of new polyfunctionalized piperidine derivatives has been achieved through copper-catalyzed reactions, offering an expeditious entry to piperidines with unconventional substitution patterns. These synthetic methodologies provide valuable building blocks for further chemical transformations and drug discovery efforts, highlighting the versatility of piperidine-based compounds in medicinal chemistry (Crotti et al., 2011).

Memory Enhancement Studies

Research on compounds structurally related to "this compound" has also delved into their effects on cognitive functions. One study synthesized a similar compound and investigated its effects on memory ability in mice, revealing potential applications in treating memory-related disorders (Li Ming-zhu, 2008).